![molecular formula C5H7ClN2S B1281599 5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole CAS No. 51302-12-6](/img/structure/B1281599.png)
5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole
Overview
Description
The compound 5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole is a derivative of the 1,2,4-thiadiazole family, which is known for its wide range of applications in medicinal chemistry due to its biological activities. Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen in the ring structure, which can be modified to produce compounds with various chemical and physical properties. The chloro and propan-2-yl substituents on the thiadiazole ring can influence its reactivity and interaction with biological targets.
Synthesis Analysis
The synthesis of thiadiazole derivatives often involves the cyclization of thiosemicarbazides or the reaction of hydrazides with carbon disulfide. In the case of this compound, the synthesis would likely involve the introduction of the chloro and propan-2-yl groups at specific positions on the thiadiazole ring. For example, the synthesis of related compounds has been reported through the esterification of acids followed by cyclization and functionalization steps . The synthesis of thiadiazole derivatives can also be achieved through Gewald and Dimroth reactions, as demonstrated by the use of activated ketomethylenic compounds for the construction of thiadiazole frameworks .
Molecular Structure Analysis
The molecular structure of thiadiazole derivatives is characterized by the presence of a five-membered ring containing two nitrogen atoms and one sulfur atom. The substituents on the ring can significantly affect the molecular geometry, electronic properties, and potential applications of the compound. For instance, the crystal and molecular structure of a related compound, 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole, was determined using spectroscopic techniques and X-ray diffraction, revealing an orthorhombic space group and specific unit cell parameters . Density functional theory (DFT) calculations can provide insights into the bond lengths, bond angles, and electronic properties of these molecules .
Chemical Reactions Analysis
Thiadiazole derivatives can participate in various chemical reactions due to the presence of reactive functional groups. They can act as intermediates in the synthesis of other heterocyclic compounds, as seen in the synthesis of 2-chloro-N-(5-(cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide, which was used as a precursor for novel compounds with insecticidal activity . The reactivity of the thiadiazole ring allows for the construction of complex molecules with potential biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of electronegative chlorine and the alkyl group could affect the compound's polarity, solubility, and boiling point. The electronic properties, such as the frontier molecular orbitals and molecular electrostatic potential, can be studied using computational methods to predict the reactivity and interaction with other molecules . The chemical stability and reactivity towards nucleophiles or electrophiles would also be key characteristics of this compound.
Scientific Research Applications
Fungicidal Activity
5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole derivatives have been evaluated for their fungicidal activities. For example, a study synthesized 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) as potential fungicides. These compounds showed promising results against rice sheath blight, a major rice disease in China (Chen, Li, & Han, 2000).
Antimalarial Agents
Some thiadiazoles, including those related to this compound, have been explored for antimalarial properties. A study synthesized thiadiazoles as antimalarial agents, noting significant activity against Plasmodium berghei, a malaria-causing parasite in mice (Faslager, Johnson, & Werbel, 1973).
Anticancer Applications
Thiadiazoles have been explored for their potential as anticancer agents. A study synthesized benzimidazole compounds clubbed with triazolo-thiadiazoles, demonstrating good to remarkable broad-spectrum anticancer activity (Husain et al., 2013).
Antitrypanosomal Activity
Thiadiazoles have shown promise in antitrypanosomal activity. One study synthesized novel 1,3,4-thiadiazole containing 2-iminothiazolidine-4-ones and evaluated them against T. brucei gambiense, noting good to excellent potency (Lelyukh et al., 2023).
Molecular Docking Studies
Molecular docking studies of thiadiazoles, particularly in the context of cancer research, have been conducted. These studies help understand the interaction of these compounds with biological targets, aiding in drug discovery (Shanmugapriya et al., 2022).
Alzheimer's Disease Prevention
1,2,4-Thiadiazole derivatives have been studied for their potential in Alzheimer's disease prevention. The dissolution behavior of these derivatives in biorelevant media has been examined, contributing to the understanding of their pharmacological properties (Promzeleva et al., 2018).
Antimicrobial Properties
Synthesized thiadiazoles have been evaluated for their antimicrobial properties, with several studies confirming moderate to strong activity against various bacterial and fungal strains (Sah et al., 2014).
Corrosion Inhibition
Thiadiazole derivatives have been explored as corrosion inhibitors for metals like iron, with studies employing quantum chemical calculations and molecular dynamics simulations to predict their efficiency (Kaya et al., 2016).
Nonlinear Optical (NLO) Materials
The structural and electronic properties of thiadiazoles have been investigated for potential applications as nonlinear optical materials. These studies involve spectroscopic analysis and quantum chemical calculations (Kerru et al., 2019).
Mechanism of Action
Target of Action
A structurally similar compound, (s)-5-chloro-3-((3,5-dimethylphenyl)sulfonyl)-n-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1h-indole-2-carboxamide (rs4690), has been reported to inhibit the dishevelled 1 (dvl1) protein , which plays a crucial role in the WNT/β-catenin pathway .
Mode of Action
The structurally similar compound rs4690 has been shown to selectively inhibit the binding of dvl1 , which could potentially disrupt the WNT/β-catenin pathway .
Biochemical Pathways
The structurally similar compound rs4690 has been shown to affect the wnt/β-catenin pathway , which regulates a wide range of cellular functions and whose dysregulation is associated with the development of cancer .
Biochemical Analysis
Cellular Effects
The effects of 5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to affect the WNT/β-catenin pathway, which is crucial for regulating cell proliferation and differentiation . Additionally, it can induce changes in gene expression, leading to alterations in cellular behavior and function.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity. For instance, this compound has been shown to inhibit the binding of Dishevelled 1 (DVL1) protein to its receptor Frizzled, thereby disrupting the WNT/β-catenin signaling pathway . This inhibition can result in changes in gene expression and cellular responses.
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are influenced by its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it may degrade over time, leading to changes in its efficacy and potency. Long-term exposure to this compound can result in sustained alterations in cellular function, including changes in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as enzyme inhibition and modulation of signaling pathways. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Studies have identified threshold effects, where the compound’s impact shifts from therapeutic to toxic, highlighting the importance of dosage optimization .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. This compound can influence the levels of metabolites and the overall metabolic balance within cells. For example, it may inhibit key enzymes in glycolysis or the citric acid cycle, leading to changes in energy production and metabolic homeostasis .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, this compound may be transported into cells via membrane transporters and subsequently distributed to various organelles, where it exerts its effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can influence gene expression, or to the mitochondria, where it can affect energy production and metabolic processes .
properties
IUPAC Name |
5-chloro-3-propan-2-yl-1,2,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2S/c1-3(2)4-7-5(6)9-8-4/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWBVSQNEHPVFIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NSC(=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40512112 | |
Record name | 5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51302-12-6 | |
Record name | 5-Chloro-3-(propan-2-yl)-1,2,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Synthesis routes and methods II
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